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AN-CMD178-101

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for optimizing the Local Oscillator (LO) drive

level for the CMD178, a passive double-balanced mixer, to achieve desired performance

characteristics for specific applications. The CMD178 is a versatile mixer used for up and

down-conversion in a variety of systems, including satellite communications and electronic

warfare.[1] Proper adjustment of the LO drive level is critical for balancing key performance

parameters such as conversion loss, linearity, and port-to-port isolation.

The CMD178 is designed to operate with a local oscillator (LO) drive level as low as +9 dBm,

with typical performance characteristics specified at an LO drive of +13 dBm.[1][2][3] However,

the optimal LO drive level for a specific application may differ and depends on the desired

trade-offs between various performance metrics. This document outlines the experimental

procedures to characterize the mixer's performance across a range of LO drive levels, enabling

users to select the optimal operating point for their system requirements.

Key Performance Parameters vs. LO Drive Level
The LO signal acts as a switch for the internal diodes of the mixer.[4][5] The strength of the LO

signal, or the LO drive level, directly impacts the efficiency and linearity of this switching action.

The key performance parameters affected by the LO drive level are:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12422540?utm_src=pdf-interest
https://www.benchchem.com/product/b12422540?utm_src=pdf-body
https://www.benchchem.com/product/b12422540?utm_src=pdf-body
https://www.benchchem.com/product/b12422540?utm_src=pdf-body
https://www.qorvo.com/products/p/CMD178
https://www.benchchem.com/product/b12422540?utm_src=pdf-body
https://www.qorvo.com/products/p/CMD178
https://www.qorvo.com/products/d/da007397
https://www.mouser.com/datasheet/2/412/CMD178_Data_Sheet-3074931.pdf
https://www.minicircuits.com/app/AN00-010.pdf
https://blog.minicircuits.com/frequently-asked-questions-relevant-to-selecting-a-mixer/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conversion Loss: This measures the efficiency of the frequency conversion process.

Insufficient LO drive can lead to an increase in conversion loss as the mixer diodes are not

fully switched on.[5][6]

Linearity (Input 1 dB Compression Point - P1dB and Third-Order Intercept Point - IP3):

Linearity determines the mixer's ability to handle large input signals without generating

significant distortion. A higher LO drive level generally improves the 1 dB compression point

and IP3, allowing for a larger dynamic range.[7][8] As a rule of thumb for diode mixers, the

two-tone third-order intercept point (IP3) is approximately 15 dB above the 1 dB compression

point.[6][9]

LO-to-RF and LO-to-IF Isolation: Isolation measures the leakage of the LO signal to the RF

and IF ports.[10] High isolation is crucial to prevent unwanted interference and saturation of

subsequent stages in the signal chain.[10] The CMD178 is designed with optimized balun

structures to provide very high isolation.[1][2]

Experimental Protocols
The following protocols describe the procedures for measuring conversion loss, LO-to-RF and

LO-to-IF isolation, and the input 1 dB compression point (P1dB) as a function of the LO drive

level.

Test Equipment Required
Vector Network Analyzer (VNA) or two Signal Generators and a Spectrum Analyzer

Power Meter

Variable Attenuators

50 Ω Terminations

DC Power Supply (if using an evaluation board with active components)

CMD178 Evaluation Board or a custom test fixture

Experimental Workflow
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The overall experimental workflow involves systematically varying the LO drive level and

measuring the key performance parameters at each level.

Test Setup Configuration

LO Drive Level Sweep

Performance Measurements

Data Analysis

Configure Test Equipment

Calibrate Test Setup

Set LO Drive Level
(e.g., +9 dBm to +17 dBm in 1 dB steps)

Measure Conversion Loss

Measure LO-RF & LO-IF Isolation

Measure Input P1dB

Tabulate Results

Plot Performance vs. LO Drive

Determine Optimal LO Drive Level

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Experimental workflow for LO drive level optimization.

Protocol for Conversion Loss Measurement
Setup:

Connect a signal generator to the RF port of the CMD178 through a calibrated attenuator.

Connect a second signal generator to the LO port through a variable attenuator.

Connect the IF port to a spectrum analyzer or power meter.

Terminate the unused port with a 50 Ω load.

Configuration:

Set the RF frequency (fRF) and LO frequency (fLO) within the operating range of the

CMD178 (e.g., fRF = 15 GHz, fLO = 14.9 GHz for a 100 MHz IF).

Set the RF input power (PRF) to a low level to ensure linear operation (e.g., -20 dBm). A

good rule of thumb is to keep the RF power at least 10 dB below the LO power.[9][11]

Set the initial LO drive level (PLO) using the variable attenuator (e.g., +9 dBm).

Measurement:

Measure the power of the IF output signal (PIF) at the difference frequency (fIF = |fRF -

fLO|).

Calculate the conversion loss: Conversion Loss (dB) = PRF (dBm) - PIF (dBm).

Iteration:

Increase the LO drive level in discrete steps (e.g., 1 dB increments) and repeat the

measurement.

Record the conversion loss for each LO drive level.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b12422540?utm_src=pdf-body-img
https://www.benchchem.com/product/b12422540?utm_src=pdf-body
https://www.benchchem.com/product/b12422540?utm_src=pdf-body
https://blog.minicircuits.com/how-to-select-a-mixer/
https://www.eevblog.com/forum/rf-microwave/rf-mixer-levels/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for LO-to-RF and LO-to-IF Isolation
Measurement

Setup for LO-to-RF Isolation:

Connect a signal generator to the LO port.

Connect a spectrum analyzer or power meter to the RF port.

Terminate the IF port with a 50 Ω load.

Setup for LO-to-IF Isolation:

Connect a signal generator to the LO port.

Connect a spectrum analyzer or power meter to the IF port.

Terminate the RF port with a 50 Ω load.

Measurement:

Set the LO frequency and sweep the LO drive level over the desired range.

At each LO drive level, measure the power of the leaked LO signal at the RF or IF port.

Calculate the isolation: Isolation (dB) = PLO (dBm) - Pleaked (dBm).

Iteration:

Record the isolation values for each LO drive level.

Protocol for Input 1 dB Compression Point (P1dB)
Measurement

Setup:

Use the same setup as for the conversion loss measurement.
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Configuration:

Set the LO frequency and the desired LO drive level.

Set the initial RF input power to a low level (e.g., -30 dBm).

Measurement:

Measure the IF output power and calculate the conversion loss.

Increase the RF input power in small steps (e.g., 1 dB).

Continue to measure the IF output power and calculate the conversion loss at each step.

Determination of P1dB:

The input P1dB is the RF input power level at which the conversion loss has increased by

1 dB from its value at low input power levels.[7][8]

Iteration:

Repeat this measurement for each LO drive level of interest.

Data Presentation
Summarize the collected data in the following tables for clear comparison.

Table 1: Conversion Loss vs. LO Drive Level
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LO Drive Level (dBm) Conversion Loss (dB)

+9

+10

+11

+12

+13

+14

+15

+16

| +17 | |

Table 2: Isolation vs. LO Drive Level

LO Drive Level (dBm) LO-to-RF Isolation (dB) LO-to-IF Isolation (dB)

+9

+10

+11

+12

+13

+14

+15

+16

| +17 | | |

Table 3: Input P1dB vs. LO Drive Level
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LO Drive Level (dBm) Input P1dB (dBm)

+9

+10

+11

+12

+13

+14

+15

+16

| +17 | |

Expected Relationships and Optimization
The relationship between the LO drive level and the key performance metrics can be visualized

to aid in selecting the optimal operating point.

Input Parameter

Performance Metrics

Optimization Trade-offs

LO Drive Level

Conversion Loss
Increasing LO drive

(initially decreases, then flattens)

Linearity (P1dB, IP3)

Increasing LO drive
(improves)

Isolation (LO-RF, LO-IF)

Increasing LO drive
(may slightly change)

Optimal Operating Point

Click to download full resolution via product page

Relationship between LO drive level and mixer performance.
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By analyzing the data, a user can determine the LO drive level that provides the best

compromise for their specific application. For instance, if minimizing conversion loss is the

primary concern, one would choose the LO drive level at which the conversion loss is at its

minimum and begins to flatten. If the system requires high linearity to handle strong input

signals, a higher LO drive level that provides a sufficient P1dB would be selected, even if it

results in a slightly higher conversion loss or increased DC power consumption for the LO

generation circuitry.

Conclusion
Optimizing the LO drive level for the CMD178 mixer is a critical step in achieving the desired

system performance. By following the detailed experimental protocols outlined in this

application note, researchers, scientists, and drug development professionals can

systematically characterize the mixer's performance and select an LO drive level that best suits

their application's requirements for conversion loss, linearity, and isolation. This empirical

approach ensures that the CMD178 is operating at its optimal point, contributing to the overall

success of the system design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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